Cas no 779-89-5 (3-(Trifluoromethyl)cinnamic acid)
3-(Trifluoromethyl)cinnamic acid is a fluorinated derivative of cinnamic acid, characterized by the presence of a trifluoromethyl group at the 3-position of the phenyl ring. This modification enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, which are advantageous in drug design. The compound exhibits typical carboxylic acid reactivity, enabling further functionalization via esterification, amidation, or cross-coupling reactions. Its crystalline solid form and well-defined structure ensure consistent performance in research and industrial applications.
779-89-5 structure
Product Name:3-(Trifluoromethyl)cinnamic acid
CAS No:779-89-5
MF:C10H7F3O2
MW:216.156593561172
MDL:MFCD00004393
CID:39902
PubChem ID:719451
Update Time:2025-06-09
3-(Trifluoromethyl)cinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-(Trifluoromethyl)phenyl)acrylic acid
- 3-[3-(Trifluoromethyl)phenyl]-2-propenoic acid
- 3-(Trifluoromethyl)cinnamic acid
- 3-(Trifluoromethyl)Cinnamic Acid, Predominantly Trans
- 3-(3-Trifluoromethyl-phenyl)-acrylic acid
- 3-(Trifluoromethyl)c
- 3-[3-(trifluoromethyl)phenyl]acrylic acid
- MTF-CNA
- m-trifluoromethyl cinnamic acid
- RARECHEM BK HW 0018
- m-(Trifluoromethyl)cinnamic acid
- 3-Trifluoromethylcinnamic acid
- (E)-3-(Trifluoromethyl)cinnamic acid
- (E)-m-(Trifluoromethyl)cinnamic acid
- 3-trifluoromethyl cinnamic acid
- (2E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
- trans-3-(trifluoromethyl)cinnamic acid
- P9LJ9ON37W
- 2-Prope
- EN300-20461
- Q27128532
- 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, (E)-
- 67801-07-4
- T1547
- 3-(3-Trifluoromethylphenyl)acrylic acid
- W-104291
- CHEBI:60704
- CK2546
- 2-Propenoic acid, 3-(3-(trifluoromethyl)phenyl)-
- (E)-3-(3-(Trifluoromethyl)phenyl)acrylic acid
- 3-(Trifluoromethyl)cinnamic acid, predominantly trans, 98%
- (2E)-3-[3-(Trifluoromethyl)phenyl]-2-propenoic acid #
- (E)-3-trifluoromethylcinnamic acid
- 779-89-5
- AM20060151
- 3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
- PS-6824
- InChI=1/C10H7F3O2/c11-10(12,13)8-3-1-2-7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+
- trans-3-(trifluoromethyl)-cinnamic acid
- EINECS 267-126-8
- LRW
- 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, (2E)-
- EINECS 212-301-6
- BDBM50527799
- AC7564
- CHEMBL2387748
- BCP22719
- E-3-(3-trifluoromethylphenyl)propenoic acid
- CINACALCET (M8)
- 3-(trifluoromethyl)-cinnamic acid
- LS-13740
- AKOS000119367
- AC-9777
- (E)-3-(3-trifluoromethyl-phenyl)-acrylic acid
- NS00042230
- EN300-395998
- A21722
- (E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
- MFCD00004393
- 3-(3-(Trifluoromethyl)phenyl)-2-propenoic acid
- (~{E})-3-[3-(trifluoromethyl)phenyl]prop-2-enoic acid
- m-(Trifluoromethyl)cinnamic acid, (trans)-
- SCHEMBL80207
- KSBWHDDGWSYETA-SNAWJCMRSA-
- CS-M1820
- DTXSID8061135
- trans-3-trifluoromethyl-cinnamic acid
- 2-Propenoic acid, 3-(3-(trifluoromethyl)phenyl)-, (2E)-
- 3-[3-(Trifluoromethyl)phenyl]prop-2-enoic acid; Trans-3-(trifluoromethyl)cinnamic acid
- UNII-P9LJ9ON37W
- trans-3-trifluoromethylcinnamic acid
- meta-(trifluoromethyl)cinnamic acid
- DTXSID90886895
- (E)-3-(3-(Trifluoromethyl)phenyl)acrylicacid
- Z2942851046
- 3-(Trifluoromethyl)cinnamic acid,predominantly trans
- DB-073931
-
- MDL： MFCD00004393
- Inchi： 1S/C10H7F3O2/c11-10(12,13)8-3-1-2-7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+
- InChI Key： KSBWHDDGWSYETA-SNAWJCMRSA-N
- SMILES： FC(C1C=CC=C(/C=C/C(=O)O)C=1)(F)F
- BRN： 1963372
Computed Properties
- Exact Mass: 216.04000
- Monoisotopic Mass: 216.039814
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White crystals
- Density: 1.3275 (estimate)
- Melting Point: 133.0 to 136.0 deg-C
- Boiling Point: 224°C (rough estimate)
- Flash Point: 289.6 °C at 760 mmHg
- PSA: 37.30000
- LogP: 2.80320
- Solubility: Insoluble in water, soluble in ethanol, ethyl acetate and other organic solvents
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
3-(Trifluoromethyl)cinnamic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39-S37
-
Hazardous Material Identification：
- Safety Term：S37
- Risk Phrases：R37/38
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
3-(Trifluoromethyl)cinnamic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(Trifluoromethyl)cinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007614-25g |
3-(Trifluoromethyl)cinnamic acid |
779-89-5 | 98% | 25g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 007614-1g |
3-(Trifluoromethyl)cinnamic acid |
779-89-5 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Ambeed | A286061-5g |
3-(3-(Trifluoromethyl)phenyl)acrylic acid |
779-89-5 | 98% | 5g |
$12.0 | 2025-04-17 | |
| Ambeed | A286061-10g |
3-(3-(Trifluoromethyl)phenyl)acrylic acid |
779-89-5 | 98% | 10g |
$16.0 | 2025-04-17 | |
| Ambeed | A286061-25g |
3-(3-(Trifluoromethyl)phenyl)acrylic acid |
779-89-5 | 98% | 25g |
$26.0 | 2025-04-17 | |
| Ambeed | A286061-100g |
3-(3-(Trifluoromethyl)phenyl)acrylic acid |
779-89-5 | 98% | 100g |
$67.0 | 2025-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T101939-1g |
3-(Trifluoromethyl)cinnamic acid |
779-89-5 | 98% | 1g |
¥33.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T101939-5g |
3-(Trifluoromethyl)cinnamic acid |
779-89-5 | 98% | 5g |
¥40.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T101939-25g |
3-(Trifluoromethyl)cinnamic acid |
779-89-5 | 98% | 25g |
¥116.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T101939-100g |
3-(Trifluoromethyl)cinnamic acid |
779-89-5 | 98% | 100g |
¥371.90 | 2023-09-01 |
3-(Trifluoromethyl)cinnamic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:779-89-5)3-(Trifluoromethyl)cinnamic acid
Order Number:A21722
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:12
Price ($):270.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:779-89-5)3-(Trifluoromethyl)cinnamic acid
Order Number:LE2785;LE7351;LE25938585
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
3-(Trifluoromethyl)cinnamic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:779-89-5)3-(Trifluoromethyl)cinnamic acid
Purity:99%
Quantity:500g
Price ($):270.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:779-89-5)3-(Trifluoromethyl)cinnamic acid
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry